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Compound of Interest

Compound Name: Iron(lll) nitrate nonahydrate

Cat. No.: B148018

An In-depth Technical Guide to Iron(lll) Nitrate Nonahydrate for Researchers, Scientists, and
Drug Development Professionals.

This technical guide provides a comprehensive overview of the physicochemical properties and
relevant experimental protocols for iron(lll) nitrate nonahydrate. The information is intended
for researchers, scientists, and professionals in drug development who may utilize this
compound in synthesis, catalysis, or other laboratory applications.

Quantitative Data Summary

The key quantitative properties of iron(lll) nitrate nonahydrate are summarized in the table
below for easy reference.
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Property Value Source
Molar Mass 404.00 g/mol [1112][3]
403.999 g/mol [4]

Density 1.68 g/cm3 (at 20 °C) [4115][6]
1.6429 g/cm? [4]

Melting Point 47.2 °C [5][6]
Boiling Point 125 °C (decomposes) [4]
Solubility in Water Very soluble [31[6]

Experimental Protocols

Detailed methodologies for the synthesis of iron(lll) nitrate nonahydrate and the
determination of its density are provided below.

Synthesis of Iron(lll) Nitrate Nonahydrate

This protocol describes the synthesis of iron(lll) nitrate nonahydrate from iron metal and nitric
acid.[6][7]

Materials:

Iron filings or powder

o Concentrated nitric acid (HNO3)
« Distilled water

o Beaker

¢ Glass stirring rod

o Heating plate (optional)

« Filtration apparatus (funnel, filter paper)
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e Crystallizing dish
Procedure:

» In a well-ventilated fume hood, carefully add iron filings in small portions to a beaker
containing a 4:1 mixture of concentrated nitric acid and water. The reaction is exothermic and
will produce nitrogen oxide gases, which are toxic.

« Stir the mixture gently with a glass rod. The reaction can be controlled by the rate of addition
of the iron filings. If necessary, gentle heating can be applied to maintain the reaction, but the
temperature should not exceed 70°C.

o Continue adding iron filings until the reaction ceases.

e Once the iron has dissolved, filter the resulting solution to remove any unreacted iron or solid
impurities.

o Transfer the filtrate to a crystallizing dish and allow it to cool and stand. Pale violet crystals of
iron(lll) nitrate nonahydrate will form.

» Decant the supernatant liquid and collect the crystals. The crystals can be dried in a
desiccator.

Determination of Density by Liquid Displacement

This protocol outlines the determination of the density of iron(lll) nitrate nonahydrate crystals
using the liquid displacement method.

Materials:

Iron(lll) nitrate nonahydrate crystals

A liquid in which the salt is insoluble (e.g., a saturated solution of iron(lll) nitrate or a non-
polar solvent like hexane)

Graduated cylinder

Analytical balance
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Procedure:

» Weigh a sample of dry iron(lll) nitrate nonahydrate crystals using an analytical balance.
Record this mass.

e Pour a known volume of the chosen liquid into a graduated cylinder. Record this initial
volume (V1).

o Carefully add the weighed crystals to the graduated cylinder, ensuring that all the crystals
are submerged and no liquid splashes out.

o Gently tap the cylinder to dislodge any air bubbles adhering to the crystals.
e Record the new volume of the liquid in the graduated cylinder (V2).

o The volume of the iron(lll) nitrate nonahydrate crystals is the difference between the final
and initial volumes (V = V2 - V1).

o Calculate the density (p) of the crystals using the formula: p = mass / V.

Visualization of a Catalytic Application Workflow

Iron(lIl) nitrate is utilized as a catalyst in various organic reactions. The following diagram
illustrates a generalized workflow for its use in the synthesis of sodium amide from sodium and
ammonia, a reaction it is known to catalyze.[7]

Sodium (Na) Metal Add

Sodium Amide (NaNH2)

Byproduct Hydrogen Gas (H2)

Add

Liquid Ammonia (NH3)

Reaction Vessel

Iron(ll1) Nitrate Catalytic amount
Fe(NO3)3
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Caption: Workflow for the iron(lll) nitrate catalyzed synthesis of sodium amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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